Cas no 1536714-03-0 (4-Cyclopropyl-2-(cyclopropylmethyl)pyrimidine-5-carboxylic acid)

• Product name: 4-Cyclopropyl-2-(cyclopropylmethyl)pyrimidine-5-carboxylic acid
• CAS No: 1536714-03-0
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5274362

4-Cyclopropyl-2-(cyclopropylmethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-2-(cyclopropylmethyl)pyrimidine-5-carboxylic acid
• 4-Cyclopropyl-2-(cyclopropylmethyl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C12H14N2O2/c15-12(16)9-6-13-10(5-7-1-2-7)14-11(9)8-3-4-8/h6-8H,1-5H2,(H,15,16)
• InChI Key： ZSXYRBDHSSQVBH-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(CC2CC2)N=C1C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 287
• XLogP3: 1.7
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives